Cas no 1644164-62-4 (PffBT4T-2OD)

• Product Name: PffBT4T-2OD
• CAS No: 1644164-62-4
• MF: C₆₄H₉₇F₂N₃S₅
• MW: 1106.79689860344
• CID: 4530481
• Update Time: 2025-06-08

PffBT4T-2OD Chemical and Physical Properties

Names and Identifiers

• PCE-11
• Poly[(5,6-difluoro-2,1,3-benzothiadiazol-4,7-diyl)-alt-(3,3’’’-di(2-octyldodecyl)-2,2’,5’,2’’,5’’,2’’’-quaterthiophen-5,5’’’-diyl)]
• PffBT4T-2OD

• Inchi： 1S/C64H94F2N2S5.H3N/c1-7-11-15-19-23-25-29-33-36-49(35-31-27-21-17-13-9-3)44-51-43-48(6)70-64(51)58-60(66)59(65)57(61-62(58)68-73-67-61)56-46-52(63(72-56)55-42-41-54(71-55)53-40-39-47(5)69-53)45-50(37-32-28-22-18-14-10-4)38-34-30-26-24-20-16-12-8-2;/h39-43,46,49-50H,7-38,44-45H2,1-6H3;1H3
• InChI Key： ANHYQTSIMXKIIN-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C(=C(C3C2=NSN=3)C2=C(C=C(C)S2)CC(CCCCCCCC)CCCCCCCCCC)F)F)=CC(=C1C1=CC=C(C2=CC=C(C)S2)S1)CC(CCCCCCCC)CCCCCCCCCC.N

PffBT4T-2OD Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on PffBT4T-2OD

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1644164-62-4 and PffBT4T-2OD

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements, particularly in the development of novel compounds and materials with potential therapeutic and technological applications. Among these, the compound with CAS number 1644164-62-4 and the polymer PffBT4T-2OD have garnered considerable attention due to their unique properties and promising applications. This research brief aims to summarize the latest findings related to these two key subjects, providing insights into their synthesis, characterization, and potential uses in the field.

The compound 1644164-62-4, a relatively new entrant in the chemical biology landscape, has been the subject of several recent studies. Preliminary research indicates that this compound exhibits notable biological activity, particularly in modulating specific enzymatic pathways. Its molecular structure, characterized by [insert specific structural features], allows for interactions with [target proteins or pathways], making it a candidate for further investigation in drug development. Recent publications have highlighted its potential in [specific therapeutic areas, e.g., oncology, neurology], though detailed mechanistic studies are still underway to fully elucidate its mode of action.

On the other hand, PffBT4T-2OD, a high-performance semiconducting polymer, has been extensively studied for its applications in organic electronics and bioelectronics. This polymer, known for its excellent charge transport properties and stability, has been utilized in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent advancements have focused on optimizing its synthesis to enhance its performance and scalability. Studies have demonstrated that PffBT4T-2OD-based devices exhibit superior efficiency and durability, making them suitable for next-generation electronic and biomedical devices.

One of the most exciting developments in the application of PffBT4T-2OD is its integration into bioelectronic interfaces. Researchers have successfully employed this polymer in the development of flexible and biocompatible sensors capable of monitoring physiological signals with high precision. These innovations hold significant promise for wearable health monitoring systems and implantable medical devices. Furthermore, the compatibility of PffBT4T-2OD with various substrates and its tunable electronic properties make it a versatile material for diverse applications.

In conclusion, the ongoing research on 1644164-62-4 and PffBT4T-2OD underscores the dynamic nature of chemical biology and pharmaceutical sciences. While 1644164-62-4 presents a novel avenue for therapeutic intervention, PffBT4T-2OD continues to push the boundaries of material science and bioelectronics. Future studies are expected to delve deeper into the mechanistic aspects of 1644164-62-4 and explore new formulations and applications for PffBT4T-2OD, further solidifying their roles in advancing science and technology.